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Compound of Interest

Compound Name: NXPZ-2

Cat. No.: B12407972 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like NXPZ-2 are critical for maintaining laboratory safety and

environmental compliance. While a specific Safety Data Sheet (SDS) with detailed disposal

instructions for NXPZ-2 is not publicly available, this guide provides essential information on its

characteristics and outlines best-practice procedures for its safe disposal based on general

laboratory standards for chemical waste.

NXPZ-2 is an orally active, small-molecule inhibitor of the Keap1-Nrf2 protein-protein

interaction, investigated for its potential therapeutic effects in conditions like Alzheimer's

disease.[1][2][3] It is supplied as a powder and is intended for research use only.[4]

Chemical and Safety Data
A summary of the key quantitative data for NXPZ-2 is presented below. This information is

crucial for a comprehensive understanding of its properties for safe handling.
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Property Value

Chemical Name

2-((N-(4-((4-amino-N-(2-amino-2-

oxoethyl)phenyl)sulfonamido)naphthalen-1-

yl)-4-methoxyphenyl)sulfonamido)acetamide

CAS Number 2254492-08-3[4][5][6][7][8]

Molecular Formula C27H27N5O7S2[4][5][6]

Molecular Weight 597.66 g/mol [4][5][6]

Storage (Powder)
Long-term: -20°C for months to years. Short-

term: 0 - 4°C for days to weeks.[4][5]

Storage (in DMSO)
-80°C for up to 6 months; -20°C for up to 1

month.[1][5]

Recommended Disposal Protocol
Given that NXPZ-2 is a bioactive research chemical, all waste materials, including the pure

compound, solutions, and contaminated labware, must be treated as hazardous chemical

waste. Do not dispose of NXPZ-2 down the drain or in regular solid waste.

Personal Protective Equipment (PPE) Requirements:

Before beginning any disposal procedures, ensure the following PPE is worn:

Safety goggles

Chemical-resistant gloves

Lab coat

Step-by-Step Disposal Procedure:

Segregation of Waste:

Identify and collect all waste contaminated with NXPZ-2. This includes:
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Unused or expired NXPZ-2 powder.

Solutions containing NXPZ-2.

Empty vials or containers that held NXPZ-2.

Contaminated labware such as pipette tips, tubes, and flasks.

Contaminated PPE (e.g., gloves).

Containment of Liquid Waste:

Collect all liquid waste containing NXPZ-2 in a designated, leak-proof, and clearly labeled

hazardous waste container.

The container should be made of a material compatible with the solvents used (e.g.,

DMSO, saline).

Label the container with "Hazardous Waste," the name "NXPZ-2," and the approximate

concentration and solvent.

Containment of Solid Waste:

Place all solid NXPZ-2 waste, including contaminated labware and PPE, into a

designated, leak-proof, and clearly labeled hazardous waste container.

For sharp items like needles or glass pipettes, use a designated sharps container.

Decontamination of Work Surfaces:

Thoroughly decontaminate all work surfaces and equipment that have come into contact

with NXPZ-2.

Use a suitable laboratory decontaminant or a 70% ethanol solution, followed by a

thorough wipe-down.

Waste Pickup and Disposal:
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Follow your institution's established procedures for the pickup and disposal of hazardous

chemical waste.

This typically involves contacting your Environmental Health and Safety (EHS) office to

schedule a waste pickup.

Ensure all required waste disposal forms are completed accurately.

NXPZ-2 Mechanism of Action: The Keap1-Nrf2
Signaling Pathway
NXPZ-2 functions by inhibiting the interaction between Keap1 and Nrf2.[1][2][3] Under normal

conditions, Keap1 targets Nrf2 for degradation. By blocking this interaction, NXPZ-2 allows Nrf2

to accumulate, translocate to the nucleus, and activate the expression of antioxidant and

cytoprotective genes. This mechanism is a key therapeutic strategy being explored for

diseases involving oxidative stress.[9][10][11][12]
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Caption: NXPZ-2 inhibits Keap1, allowing Nrf2 to promote gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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